1-{[4-(benzyloxy)-3-methoxyphenyl]carbonothioyl}-4-ethylpiperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(3-methoxy-4-phenylmethoxyphenyl)methanethione
• InChI: InChI=1S/C21H26N2O2S/c1-3-22-11-13-23(14-12-22)21(26)18-9-10-19(20(15-18)24-2)25-16-17-7-5-4-6-8-17/h4-10,15H,3,11-14,16H2,1-2H3
• InChI Key: JFVQJLQAYZDCIM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=S)C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

1-{[4-(benzyloxy)-3-methoxyphenyl]carbonothioyl}-4-ethylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical fields. This compound is also known as BCT-100 and has been synthesized through various methods for research purposes.

Mechanism of Action

The mechanism of action of BCT-100 involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. BCT-100 has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression in cancer cells. BCT-100 has also been found to inhibit the activity of tubulin, which is involved in the formation of microtubules in cancer cells.
Biochemical and Physiological Effects:
BCT-100 has been found to have various biochemical and physiological effects in the body. It has been found to induce apoptosis in cancer cells, which leads to the death of these cells. BCT-100 has also been found to inhibit angiogenesis, which is the formation of new blood vessels in tumors. This inhibition leads to the reduction of blood supply to the tumor, which results in the death of cancer cells.

Advantages and Limitations for Lab Experiments

BCT-100 has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity, which makes it a suitable compound for in vitro and in vivo studies. However, one of the limitations of BCT-100 is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of BCT-100. One of the future directions is the development of more efficient synthesis methods for BCT-100. Another future direction is the study of the potential use of BCT-100 in combination with other drugs for the treatment of cancer. Additionally, the study of the potential use of BCT-100 in the treatment of other diseases, such as neurodegenerative disorders, is also a future direction for research.

Scientific Research Applications

BCT-100 has been extensively studied for its potential applications in various biomedical fields. It has been found to have anticancer properties and has shown promising results in the treatment of various types of cancer. BCT-100 has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.